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Compound of Interest

Compound Name: Raf inhibitor 1

Cat. No.: B608895

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed information on the solubility and stock solution preparation of
Raf Inhibitor 1, also known as GW5074. The protocols and data presented are intended to
guide researchers in the effective use of this compound in various experimental settings.

Introduction

Raf inhibitor 1, GW5074, is a potent and selective, cell-permeable inhibitor of c-Rafl kinase
with an IC50 of 9 nM.[1][2][3][4] It has been shown to have minimal effect on other kinases
such as cdkl, cdk2, c-src, p38 MAP kinase, and VEGFR2.[1][4] Interestingly, while GW5074
inhibits c-Raf activity in vitro, it has been observed to cause c-Raf activation and stimulate the
Raf-MEK-ERK pathway in neurons.[1][5][6][7] This dual activity makes it a valuable tool for
studying Raf signaling pathways. It is also noted for its neuroprotective effects in both in vitro
and in vivo models of neurodegeneration.[1][5][6]

Data Presentation

The following tables summarize the key chemical and solubility properties of Raf Inhibitor 1
(GW5074).

Table 1: Chemical Properties of Raf Inhibitor 1 (GW5074)
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Property Value Reference

5-lodo-3-[(3,5-dibromo-4-

Synonyms hydroxyphenyl)methylene]-2- [2][5]
indolinone

CAS Number 220904-83-6 [1][2]13]

Molecular Formula C15HsBrz2INO:2 [2]

Molecular Weight 520.94 g/mol [2][3]
Light yellow to yellow or dark

Appearance ) [31[81I9]
orange solid

Purity >98% [2]

Table 2: Solubility of Raf Inhibitor 1 (GW5074)
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Solvent Solubility Notes Reference
DMSO >26.1 mg/mL - [1]

50 mg/mL (104.40 Ultrasonic [10]

mM) recommended

53 mg/mL (110.66 Sonication is (1]

mM) recommended

Use fresh DMSO as

96 mg/mL (200.44 _
moisture can reduce [12]

mM)
solubility

Ultrasonic, warming,

and heating to 60°C
100 mg/mL (191.96

may be required. [3]
mM) .

Hygroscopic DMSO

can impact solubility.
100 mM - [2][8]

Use fresh DMSO as
104 mg/mL (199.63

moisture can reduce [4]
mM) .

solubility
200 mg/mL - [9]
Ethanol Soluble to 1 mM - [81[13]
0.1N NaOH(aq) Soluble - [14]
Water Insoluble - [41[12]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of Raf Inhibitor 1 (GW5074)
in dimethyl sulfoxide (DMSO).

Materials:
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e Raf Inhibitor 1 (GW5074) powder

e Anhydrous/molecular sieve-dried DMSO
 Sterile microcentrifuge tubes or vials

o Calibrated precision balance

e \Vortex mixer

» Ultrasonic bath (optional)

o Water bath or heat block (optional)
Procedure:

o Determine the required mass: Calculate the mass of GW5074 needed to prepare the desired
volume of a 10 mM stock solution using its molecular weight (520.94 g/mol ).

o Formula: Mass (mg) = 10 mM * 520.94 g/mol * Volume (L)
o Example for 1 mL: Mass (mg) = 10 * 520.94 * 0.001 = 5.21 mg

e Weigh the compound: Carefully weigh the calculated amount of GW5074 powder using a
precision balance and transfer it to a sterile microcentrifuge tube or vial.

o Add DMSO: Add the appropriate volume of anhydrous DMSO to the tube containing the
GW5074 powder.

» Dissolve the compound:

[¢]

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

[e]

If the compound does not fully dissolve, sonicate the solution in an ultrasonic bath for 10-
15 minutes.[1][11]

[e]

Gentle warming to 37°C in a water bath or heat block for about 10 minutes can also aid in
solubilization.[1] For higher concentrations, heating to 60°C may be necessary.[3]
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» Confirm dissolution: Visually inspect the solution to ensure that all the solid has completely
dissolved and the solution is clear.

 Aliquot and store:

o To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use
volumes in sterile microcentrifuge tubes.

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 1 year).[1][3][4] Stock solutions are reported to be stable for up to 6 months
at -20°C.[9]

Safety Precautions:

o Always wear appropriate personal protective equipment (PPE), including gloves, a lab coat,
and safety glasses, when handling chemical compounds.

o Handle GW5074 in a well-ventilated area or a chemical fume hood.

o Refer to the Safety Data Sheet (SDS) for detailed safety information.

Visualizations
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Caption: Experimental workflow for preparing a stock solution of Raf Inhibitor 1 (GW5074).
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Caption: Simplified signaling pathway of Raf Inhibitor 1 (GW5074).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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